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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of racemic methyl 2-chloropropionate. The information is intended to support

laboratory research and development activities, particularly in the fields of organic synthesis

and pharmaceutical development.

Physicochemical Properties
Racemic methyl 2-chloropropionate is a colorless liquid known for its utility as a versatile

chemical intermediate.[1][2] It is characterized by an ether-like odor and is classified as a

flammable liquid.[2][3]

Table 1: Physicochemical Data for Racemic Methyl 2-chloropropionate
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Property Value Reference(s)

Molecular Formula C₄H₇ClO₂ [2]

Molecular Weight 122.55 g/mol [2]

CAS Number 17639-93-9 [2]

Appearance Colorless clear liquid [2][4]

Density 1.138 g/cm³ (at 20°C) [5]

Melting Point < -10 °C [6]

Boiling Point 132-133 °C [4]

Flash Point 38 °C (closed cup) [5]

Refractive Index n20/D 1.419 [7]

Vapor Pressure 30 hPa (at 20°C) [6]

Solubility
Insoluble in water; Soluble in

organic solvents.
[7][8]

pH 6-7 (in H₂O at 20°C) [4][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of racemic methyl 2-
chloropropionate. Key spectral data are summarized below.

Table 2: Spectroscopic Data Summary
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Technique Data Highlights

¹H NMR
Spectrum available, key for structural

elucidation.[9]

¹³C NMR Spectrum available in CDCl₃.[4][10]

Mass Spectrometry
Electron ionization mass spectrum available.[11]

[12]

Infrared (IR) Spectroscopy
Vapor phase and ATR-IR spectra are available

for functional group identification.

Synthesis Protocols
The synthesis of methyl 2-chloropropionate is most commonly achieved through the

chlorination of a lactate ester. The following protocols describe two prevalent methods.

Experimental Protocol 1: Synthesis via Thionyl Chloride
This method involves the direct reaction of methyl lactate with thionyl chloride.

Procedure:

To a reaction kettle, add 534 parts by weight of thionyl chloride (purity ≥99%).[13]

Maintain the reaction kettle at a constant pressure and a temperature of 70°C.[13]

Slowly add 429 parts by weight of methyl lactate (purity ≥99%) dropwise into the reaction

kettle.[13]

The reaction generates a mixed gas of S-methyl 2-chloropropionate, hydrochloric acid,

and sulfur dioxide.[13]

Upon completion of the addition, allow the mixture to stand and layer.[13]

Separate the layers to obtain the crude methyl 2-chloropropionate.

Purify the product by distillation.
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Experimental Protocol 2: Synthesis via Vilsmeier-Hack
Reagent
This procedure utilizes a Vilsmeier-Hack reagent, prepared from bis(trichloromethyl)carbonate

and a substituted amide, for the chlorination step. This method is often used for synthesizing

specific enantiomers but can be adapted for the racemic mixture.

Procedure:

Preparation of the Vilsmeier Reagent:

In a 500 mL four-necked flask, add 178.0 g (0.6 mol) of bis(trichloromethyl)carbonate.[14]

Cool the flask to 0-5°C using an ice-water bath.[14]

Dropwise, add 43.8 g (0.6 mol) of anhydrous N,N-dimethylformamide as the solvent. A

significant temperature increase will be observed.[14]

Mechanically stir the mixture for 1-2 hours to obtain a colorless Vilsmeier reagent solution.

[14]

Synthesis of Methyl 2-chloropropionate:

To the prepared Vilsmeier reagent solution, add a small amount of a solvent such as

dioxane.[14]

At a temperature of 20-30°C, add 62.4 g (0.6 mol) of methyl lactate dropwise using a

constant pressure dropping funnel. The reaction is exothermic and will generate gas.[14]

After the addition is complete, raise the temperature to 55°C and stir for 8 hours to

conduct the chlorination.[14]

Monitor the reaction progress using gas chromatography.[15]

Work-up and Purification:

After the reaction is complete, cool the mixture.[14]
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Wash the resulting solution with water.[14]

Separate the organic layer and purify by distillation to obtain methyl 2-chloropropionate.

[14]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of racemic methyl 2-chloropropionate.
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Applications in Research and Development
Racemic methyl 2-chloropropionate is a key building block in organic synthesis, primarily due

to the reactivity of its α-chlorine and carbonyl groups.[3]

Pharmaceutical Intermediates: It serves as a precursor in the synthesis of various active

pharmaceutical ingredients (APIs).[2][16] Its structure is incorporated into more complex

molecules to achieve desired biological activity.

Agrochemical Synthesis: The compound is utilized in the manufacturing of herbicides and

pesticides.[2][16]

Polymer Chemistry: It can be used as an initiator in polymerization reactions.[1]

Fine Chemicals and Fragrances: It is also an intermediate in the production of specialty

chemicals and fragrances.[2][3]

Key Application Areas
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Racemic Methyl
2-chloropropionate

API Synthesis Herbicides &
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Click to download full resolution via product page

Caption: Primary industrial and research applications of the title compound.

Safety and Handling
Racemic methyl 2-chloropropionate is a hazardous chemical that requires careful handling to

minimize risk.

Table 3: GHS Hazard and Precautionary Information
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Category Code Statement Reference(s)

Hazard Class Flam. Liq. 3
H226: Flammable

liquid and vapour.
[16]

Skin Irrit. 2
H315: Causes skin

irritation.
[16]

Eye Irrit. 2
H319: Causes serious

eye irritation.
[16]

STOT SE 3
H335: May cause

respiratory irritation.
[16]

Precautionary Prevention

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[16]

P233: Keep container

tightly closed.
[16]

P240: Ground and

bond container and

receiving equipment.

[16]

P241: Use explosion-

proof

electrical/ventilating/lig

hting equipment.

[16]

Response

P303 + P361 + P353:

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water.

[16]

Storage
Store at +5°C to

+30°C.
[16]
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Handling Recommendations:

Handle in a well-ventilated place and wear suitable protective clothing, gloves, and eye/face

protection.

Avoid contact with skin and eyes and avoid inhalation of vapor or mist.

Keep away from sources of ignition and take measures to prevent the build-up of

electrostatic charge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

The compound is stable under recommended storage conditions but is incompatible with

strong oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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